Cas no 2229083-85-4 (3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2229083-85-4
• MF: C₈H₆Cl₂F₃NO
• MW: 260.040550708771
• CID: 5875483
• PubChem ID: 165780785
• Update Time: 2025-06-20

3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol
• 2229083-85-4
• EN300-1954837

• Inchi： 1S/C8H6Cl2F3NO/c9-4-1-5(14-7(10)2-4)3-6(15)8(11,12)13/h1-2,6,15H,3H2
• InChI Key： UGJYMEMGJXSWBP-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)CC(C(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 258.9778537g/mol
• Monoisotopic Mass: 258.9778537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2229083-85-4)

3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2229083-85-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dichloropyridine moiety and a trifluoropropanol group, which contribute to its potential therapeutic applications and biological activities.

The molecular formula of 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol is C₁₀H₇Cl₂F₃O, and its molecular weight is approximately 275.06 g/mol. The compound's structure includes a pyridine ring substituted with two chlorine atoms at the 4 and 6 positions, and a trifluoropropanol side chain attached to the 3-position of the pyridine ring. These structural elements are crucial for its pharmacological properties and interactions with biological targets.

In recent years, 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that it can modulate the activity of kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

The trifluoromethyl group in 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol is known to enhance the lipophilicity and metabolic stability of the molecule. This property is particularly advantageous in drug design as it can improve the compound's bioavailability and pharmacokinetic profile. Additionally, the presence of the dichloropyridine moiety can influence the compound's binding affinity to specific protein targets, thereby enhancing its selectivity and efficacy.

Clinical trials involving 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings are encouraging and suggest that further development of this compound could lead to new therapeutic options for patients.

In addition to its potential as a therapeutic agent, 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of other biologically active compounds. Researchers have utilized this compound to develop novel derivatives with enhanced properties and broader therapeutic applications.

The synthesis of 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol typically involves multi-step reactions that include the formation of the dichloropyridine moiety and the introduction of the trifluoropropanol group. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. These improvements have facilitated its availability for research purposes and have paved the way for further exploration of its potential applications.

In conclusion, 3-(4,6-dichloropyridin-2-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2229083-85-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in advancing medical treatments.